N-(5-Amino-2-chlorophenyl)-3-methylbutanamide
Overview
Description
N-(5-Amino-2-chlorophenyl)-3-methylbutanamide, also known as NAC, is a small molecule that has been studied extensively for its potential applications in scientific research. It is a derivative of the amino acid cysteine, and its structure is similar to that of the amino acid methionine. NAC has been used in a variety of research applications, including in cell culture and animal studies, due to its ability to act as a potent antioxidant, as well as its ability to modulate the activity of various enzymes.
Scientific Research Applications
Antifungal Activity
N-(5-Amino-2-chlorophenyl)-3-methylbutanamide and its derivatives have demonstrated potential in antifungal applications. For instance, a compound closely related to it exhibited good antifungal activity against several fungi including Botrytis cinerea and Gibberella zeae, suggesting a potential role in agricultural and medical fungicides (Xue Si, 2009).
Herbicidal Activity
Compounds structurally similar to N-(5-Amino-2-chlorophenyl)-3-methylbutanamide have been investigated for their herbicidal activities. Notably, derivatives of this compound demonstrated moderate inhibitory activities against monocotyledon and dicotyledon plants, indicating potential utility in weed management (L. Duan, Q. Zhao, H. B. Zhang, 2010).
Antimicrobial Activity
There is evidence that N-(5-Amino-2-chlorophenyl)-3-methylbutanamide and related compounds possess antimicrobial properties. Various derivatives have shown effectiveness against a range of bacterial strains, indicating potential use in treating bacterial infections (P. Sah, Pratibha Bidawat, M. Seth, Chandra Prakash Gharu, 2014).
Anticancer Potential
The compound and its derivatives have shown potential in cancer research. For instance, a related compound exhibited significant antitumor effects in vivo, suggesting a role in the development of new cancer therapies (M. Venet, D. End, P. Angibaud, 2003).
Pharmacological Activity
N-(5-Amino-2-chlorophenyl)-3-methylbutanamide and its analogs have been studied for various pharmacological activities, including anticonvulsant and muscle relaxant properties. These studies highlight the compound's potential in the development of new medications for neurological disorders (B. Sharma, A. Verma, U. Sharma, S. Prajapati, 2013).
Synthesis and Chemical Analysis
Research has focused on synthesizing and characterizing N-(5-Amino-2-chlorophenyl)-3-methylbutanamide derivatives, contributing to a better understanding of their structural and chemical properties. This foundational work is crucial for the development of applications in various fields, such as pharmaceuticals and agriculture (O. S. Vasil'eva, E. S. Ostroglyadov, A. A. Nikonorov, O. Komarova, V. Berestovitskaya, 2016).
properties
IUPAC Name |
N-(5-amino-2-chlorophenyl)-3-methylbutanamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15ClN2O/c1-7(2)5-11(15)14-10-6-8(13)3-4-9(10)12/h3-4,6-7H,5,13H2,1-2H3,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DWGFCBUKVVCQHT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC(=O)NC1=C(C=CC(=C1)N)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.70 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(5-Amino-2-chlorophenyl)-3-methylbutanamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.